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Compound of Interest

Compound Name: Disperse green 9

Cat. No.: B12378630 Get Quote

A notable gap in publicly available ecotoxicity data for the commercial textile dye, Disperse
Green 9, underscores the need for greater transparency and comprehensive environmental

assessment of dyes used in the textile industry. This guide provides a comparative overview of

the ecotoxicity of various textile dye classes, supported by available experimental data, to offer

a benchmark for researchers, scientists, and drug development professionals. While specific

quantitative data for Disperse Green 9 is absent from accessible scientific literature and safety

data sheets, this analysis of other dyes, particularly within the disperse and reactive classes,

offers critical insights into their potential environmental impact.

Disperse dyes, a class to which Disperse Green 9 belongs, are generally characterized by

their low water solubility and are used for dyeing synthetic fibers like polyester. Their chemical

nature can lead to persistence in the environment and potential for bioaccumulation. Textile

industry effluents, if not adequately treated, can release these dyes into aquatic ecosystems,

posing risks to various organisms.

Comparative Ecotoxicity Data of Textile Dyes
To contextualize the potential environmental impact of textile dyes, the following table

summarizes acute toxicity data for several representative dyes on key aquatic indicator

species: the water flea (Daphnia magna), a crucial component of freshwater ecosystems, and

various species of algae and fish. The data is presented as the half-maximal effective

concentration (EC50), the half-maximal lethal concentration (LC50), or the half-maximal

inhibitory concentration (IC50). Lower values indicate higher toxicity.
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Dye Name Dye Class
Test
Organism

Endpoint
Exposure
Duration

Toxicity
Value
(mg/L)

Disperse

Green 9
Disperse

Data Not

Available
- - -

Disperse Red

1
Azo Disperse

Daphnia

magna
EC50 48 hours 13.5

Disperse Red

13
Azo Disperse

Daphnia

magna
EC50 48 hours 4.4

Remazol

Parrot Green
Azo Reactive

Daphnia

magna
EC50 48 hours 55.32[1]

Remazol

Golden

Yellow

Azo Reactive
Daphnia

magna
EC50 48 hours 46.84[1]

Reactive Blue

19

Anthraquinon

e Reactive

Artemia

salina
LC50 48 hours > 100[2]

Reactive Red

120
Azo Reactive

Artemia

salina
LC50 48 hours 81.89[2]

Malachite

Green

Triphenylmet

hane Basic

Oncorhynchu

s mykiss

(Rainbow

Trout)

LC50 96 hours 0.83[3]

Methylene

Blue

Thiazine

Basic

Daphnia

magna
EC50 48 hours

Value not

specified, but

noted to be

more

sensitive than

for Remazol

dyes[1]

Acid Orange

7
Azo Acid

Daphnia

magna
LC50 48 hours 27
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Genotoxicity of Textile Dyes
Beyond acute toxicity, the potential for dyes to cause genetic damage is a significant concern.

The Ames test is a widely used method to assess the mutagenic potential of chemical

compounds.

Dye Name Dye Class Ames Test Result

Disperse Green 9 Disperse Data Not Available

Disperse Red 1 Azo Disperse
Positive (induces frame-shift

mutations)

Reactive Green 19 Azo Reactive
Genotoxic in human dermal

equivalent model

Reactive Blue 19 Anthraquinone Reactive
Mutagenic with metabolic

activation (Ames-positive)[4]

Reactive Red 120 Azo Reactive Non-mutagenic[4]

Experimental Protocols
Standardized testing protocols are crucial for generating comparable and reliable ecotoxicity

data. The following are summaries of key experimental methodologies.

Acute Immobilisation Test with Daphnia magna (OECD
Guideline 202)
This test assesses the acute toxicity of substances to Daphnia magna.[5][6][7][8][9]

Test Organism: Young daphnids, less than 24 hours old.[7][8][9]

Procedure: Daphnids are exposed to a range of concentrations of the test substance for 48

hours.[5][7][9]

Endpoint: The primary endpoint is immobilization, defined as the inability to swim within 15

seconds after gentle agitation.[5][7] The EC50, the concentration that immobilizes 50% of the

daphnids, is calculated at 24 and 48 hours.[5][7][9]
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Test Conditions: The test is conducted in a defined medium at a constant temperature (20 ±

2 °C) and with a specified photoperiod (commonly 16 hours light/8 hours dark).[5]

Freshwater Alga and Cyanobacteria Growth Inhibition
Test (OECD Guideline 201)
This test evaluates the effects of a substance on the growth of freshwater microalgae or

cyanobacteria.[10][11][12][13][14]

Test Organism: Exponentially growing cultures of selected species of green algae (e.g.,

Pseudokirchneriella subcapitata) or cyanobacteria.[10][11]

Procedure: The test organisms are exposed to various concentrations of the test substance

in a nutrient-rich medium for 72 hours.[10][11]

Endpoint: The inhibition of growth is measured by changes in cell density or biomass over

the exposure period.[11][13] The IC50, the concentration that causes a 50% inhibition of

growth, is determined.

Test Conditions: The test is performed in batch cultures under controlled conditions of light

and temperature.[11]

Ames Test (Bacterial Reverse Mutation Test - OECD
Guideline 471)
The Ames test is a widely used short-term bacterial assay to identify substances that can cause

gene mutations.

Test System: Several strains of the bacterium Salmonella typhimurium with pre-existing

mutations that leave them unable to synthesize a specific amino acid (e.g., histidine).

Procedure: The bacterial strains are exposed to the test substance, with and without a

mammalian metabolic activation system (S9 mix).[15]

Endpoint: A positive result is indicated by a significant increase in the number of revertant

colonies (bacteria that have regained the ability to synthesize the amino acid) compared to

the control. This suggests that the substance is mutagenic.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://catalog.labcorp.com/crop-chemical/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test
https://www.biotecnologiebt.it/study/oecd-tg-201-freshwater-alga-and-cyanobacteria/
https://www.situbiosciences.com/product/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://shop.fera.co.uk/chemical-regulation/guidelines/test-oecd-201
https://www.ibacon.com/your-study-type/aquatic-ecotoxicology/aquatic-plants/oecd-201-freshwater-alga-and-cyanobacteria
https://catalog.labcorp.com/crop-chemical/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test
https://www.biotecnologiebt.it/study/oecd-tg-201-freshwater-alga-and-cyanobacteria/
https://catalog.labcorp.com/crop-chemical/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test
https://www.biotecnologiebt.it/study/oecd-tg-201-freshwater-alga-and-cyanobacteria/
https://www.biotecnologiebt.it/study/oecd-tg-201-freshwater-alga-and-cyanobacteria/
https://shop.fera.co.uk/chemical-regulation/guidelines/test-oecd-201
https://www.biotecnologiebt.it/study/oecd-tg-201-freshwater-alga-and-cyanobacteria/
https://pubmed.ncbi.nlm.nih.gov/14533873/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Workflow for Ecotoxicity Assessment of
Textile Dyes
The following diagram illustrates a logical workflow for the comprehensive ecotoxicological

assessment of a textile dye.
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Caption: A logical workflow for assessing the ecotoxicity of textile dyes.

Signaling Pathways and Mechanisms of Toxicity
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The toxicity of textile dyes can be attributed to several mechanisms. Azo dyes, for instance, can

be reductively cleaved to form potentially carcinogenic aromatic amines. Other dyes can induce

oxidative stress, leading to cellular damage. The interaction of dyes with cellular

macromolecules like DNA can lead to genotoxicity. The specific signaling pathways affected

can vary depending on the dye's chemical structure and the organism. However, common

pathways implicated in chemical-induced toxicity include those related to apoptosis,

inflammation, and DNA damage response.

The significant data gap on the ecotoxicity of Disperse Green 9 highlights a broader issue in

the textile industry. For a more sustainable future, it is imperative that comprehensive

environmental and toxicological data for all commercially used dyes are made publicly

available. This transparency is essential for researchers to conduct thorough risk assessments

and for the industry to move towards the use of safer and more environmentally benign

alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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